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Compound of Interest

Compound Name: beta-Amanitin

CAS No.: 13567-07-2

Cat. No.: B084932

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and

purification of β-Amanitin, a potent cyclic octapeptide toxin found in several species of Amanita

mushrooms. The document details historical and contemporary experimental protocols,

presents quantitative data in a structured format, and illustrates key processes through detailed

diagrams.

Introduction
β-Amanitin is a member of the amatoxin family of toxins, which are responsible for the majority

of fatal mushroom poisonings worldwide.[1][2] These toxins are found in mushrooms of the

genus Amanita, such as the death cap (Amanita phalloides), as well as in some species of

Galerina and Lepiota.[1][3] The primary mechanism of toxicity for β-Amanitin is the potent and

specific inhibition of RNA polymerase II, a crucial enzyme in the synthesis of messenger RNA

(mRNA) in eukaryotes.[4][5] This inhibition halts protein synthesis, leading to cell death, with

the liver and kidneys being the most affected organs.[5] Despite its toxicity, the unique

mechanism of action of β-Amanitin has made it a valuable tool in molecular biology research
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and a promising payload for antibody-drug conjugates (ADCs) in cancer therapy.[4][6] The

initial isolation of amatoxins was accomplished in 1941 by Heinrich O. Wieland and Rudolf

Hallermayer.[1][5]

Quantitative Data Summary
The following tables summarize key quantitative data related to the concentration, toxicity, and

analytical detection of β-Amanitin.

Table 1: Concentration of Amatoxins in Amanita Species

Mushroom Species Toxin
Concentration
(mg/g dry mass)

Reference

Amanita verna α-Amanitin 1.55 (average) [7]

β-Amanitin 1.29 (average) [7]

Total Amatoxins 3.2 (average) [7]

Amanita phalloides Total Amatoxins 5.2 - 7.4 [7]

Chinese Amanita

species
α-Amanitin 4.22 ± 1.82 [7]

β-Amanitin 1.27 ± 0.37 [7]

Total Amatoxins 5.50 ± 2.10 [7]

Amanita virosa α-Amanitin 39 mg/kg [8]

β-Amanitin 145 mg/kg [8]

Amanita exitialis (Pure

Culture)
α-Amanitin 728.3 ± 43.8 µg/g [9]

β-Amanitin 60.0 ± 20.7 µg/g [9]

Table 2: Toxicity of β-Amanitin

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.medchemexpress.com/literature/%CE%B2-amanitin-is-a-cyclic-peptide-toxin-inhibits-eukaryotic-rna-polymerase-ii-and-iii-and-protein-synthesis.html
https://pubmed.ncbi.nlm.nih.gov/32091645/
https://en.wikipedia.org/wiki/Amatoxin
https://en.wikipedia.org/wiki/Amanita_phalloides
https://www.mdpi.com/1420-3049/28/15/5932
https://www.mdpi.com/1420-3049/28/15/5932
https://www.mdpi.com/1420-3049/28/15/5932
https://www.mdpi.com/1420-3049/28/15/5932
https://www.mdpi.com/1420-3049/28/15/5932
https://www.mdpi.com/1420-3049/28/15/5932
https://www.mdpi.com/1420-3049/28/15/5932
https://pmc.ncbi.nlm.nih.gov/articles/PMC12093918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12093918/
https://www.researchgate.net/publication/7565671_Production_and_characterization_of_Amanitin_toxins_from_a_pure_culture_of_Amanita_exitialis
https://www.researchgate.net/publication/7565671_Production_and_characterization_of_Amanitin_toxins_from_a_pure_culture_of_Amanita_exitialis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084932?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Species
Route of
Administration

LD50 (mg/kg) Reference

Human (estimated) Oral 0.1 (for α-amanitin) [2][8]

Rat Oral
0.2 - 0.6 (for α- and β-

amanitin)
[8]

Mouse Intraperitoneal 0.5 [10]

Table 3: Analytical Detection Limits for β-Amanitin

Analytical Method Matrix

Limit of Detection
(LOD) / Limit of
Quantification
(LOQ)

Reference

HPLC-UV Mushroom Extract 64 µg/mL (LOD) [11]

HPLC-EC Mushroom Extract 24 µg/mL (LOD) [11]

Online SPE-LC-

MS/MS
Plasma 0.02 ng/mL (LOD) [12]

LC-HRMS/MS Plasma
20 pg/mL (LOI - Limit

of Identification)
[13][14]

UHPLC-MS/MS
Mushroom & Human

Serum
10–50 ng/mL (LOQ) [8]

Experimental Protocols
This section details the methodologies for the extraction, purification, and analysis of β-

Amanitin from Amanita phalloides.

Extraction of Crude Amatoxins
This protocol is based on established methods for solubilizing amatoxins from dried mushroom

material.[15][16]
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Materials:

Dried and powdered Amanita phalloides mushrooms

Methanol

Water

0.01 M HCl

Chloroform

Rotary evaporator

Blender or homogenizer

Procedure:

Homogenization: Grind dried A. phalloides fruiting bodies into a fine powder.[3]

Solubilization: Suspend the mushroom powder in an extraction solution of

methanol:water:0.01 M HCl (5:4:1 v/v/v).[2] Homogenize the slurry using a blender to ensure

cell lysis.[3]

Lipid Removal: Perform a liquid-liquid extraction with chloroform to remove lipids from the

aqueous/methanolic extract.[15]

Concentration: Evaporate the aqueous phase to a brown syrup using a rotary evaporator at

a temperature not exceeding 35°C.[16]

Purification of β-Amanitin
The following multi-step chromatographic procedure is designed to isolate β-Amanitin from the

crude extract.[15]

Step 1: Desalting on Amberlite XAD-4

Resin: Amberlite XAD-4
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Purpose: To remove inorganic salts and other small polar molecules.[15]

Procedure:

Dissolve the crude extract in water and apply it to a column packed with Amberlite XAD-4

resin.

Wash the column with water to elute salts.

Elute the bound toxins with methanol.

Evaporate the methanol fraction to dryness.

Step 2: Adsorption Chromatography on Sephadex LH-20

Resin: Sephadex LH-20

Purpose: To separate amatoxins from other peptides and pigments.[15]

Procedure:

Dissolve the desalted extract in a suitable acidic mobile phase.

Apply the sample to a Sephadex LH-20 column equilibrated with the same mobile phase.

Elute the column and collect fractions. Monitor the fractions for the presence of amatoxins

using thin-layer chromatography (TLC) or UV absorbance at 303-305 nm.[11][16]

Pool the fractions containing β-Amanitin. A subsequent run at neutral pH can further

improve separation.[15]

Step 3: Ion-Exchange Chromatography on QAE-Sephadex

Resin: QAE-Sephadex (anion exchanger)

Purpose: To separate the different amatoxins based on charge. β-Amanitin is more acidic

than α-Amanitin and will bind more strongly.[15]

Procedure:
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Apply the pooled fractions from the Sephadex LH-20 step to a QAE-Sephadex column.

Elute with a salt gradient (e.g., NaCl) to separate the bound toxins.

Collect and pool the fractions containing pure β-Amanitin.

Desalt the final pooled fractions using Amberlite XAD-4 as described in Step 1.

Analytical Quantification by HPLC
High-Performance Liquid Chromatography (HPLC) is a standard method for the quantification

of β-Amanitin.

Method 1: HPLC with UV and Electrochemical Detection[11]

Column: Reverse-phase C18 (e.g., Brisa LC2 C18, 150 mm × 2.1 mm, 3 µm)

Mobile Phase: Isocratic elution with a mixture of 0.1 M sodium acetate (pH 4.7) and

methanol (83:17, v/v).

Flow Rate: 1.0 mL/min

Detection: UV detection at 305 nm, followed by electrochemical (EC) detection with a holding

potential of +0.600 V.

Method 2: UHPLC-MS/MS[8]

Extraction: Direct extraction of the sample with 1% formic acid in methanol.

Instrumentation: Ultra-High-Performance Liquid Chromatography coupled with a tandem

mass spectrometer.

Quantitation: Based on the specific mass-to-charge ratio (m/z) of β-Amanitin. For example,

the protonated species [M+H]⁺ has an exact mass of 920.3455.[17]

Visualizations
The following diagrams illustrate the experimental workflow for β-Amanitin isolation and its

molecular mechanism of action.
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Caption: Workflow for the isolation and purification of β-Amanitin.
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Caption: Mechanism of β-Amanitin toxicity via RNA Polymerase II inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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